Cas no 13989-98-5 (Naphthol AS phosphate)

• Product Name: Naphthol AS phosphate
• CAS No: 13989-98-5
• MF: C₁₇H₁₄NO₅P
• MW: 343.270525455475
• CID: 190083
• Update Time: 2025-05-25

Naphthol AS phosphate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,N-phenyl-3-(phosphonooxy)-
• Naphthol AS phosphate
• NAPHTHOL AS-PHOSPHATE CRYSTALLINE
• [3-(phenylcarbamoyl)naphthalen-2-yl] dihydrogen phosphate
• 3-Hydroxy-2-naphthanilide phosphate
• Einecs 237-789-8
• naphthol as phosphate free acid
• NAPHTHOL AS-PHOSPHATE, FOR HISTOLOGY
• naphthol AS-Phosphate,naphthol free
• 2-HYDROXY-3-NAPHTHOIC ACID ANILIDE PHOSPHATE
• N-Phenyl-3-phosphonooxy-2-naphthalenecarboxamide
• N-PHENYL-3-(PHOSPHONOOXY)NAPHTHALENE-2-CARBOXAMIDE

• Inchi： 1S/C17H14NO5P/c19-17(18-14-8-2-1-3-9-14)15-10-12-6-4-5-7-13(12)11-16(15)23-24(20,21)22/h1-11H,(H,18,19)(H2,20,21,22)
• InChI Key： KVIYXIWBXOQZDN-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=C2C=CC=CC2=CC=1C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 343.06100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Not determined
• PSA: 105.67000
• LogP: 3.63660
• Solubility: Not determined

Naphthol AS phosphate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on Naphthol AS phosphate

Naphthol AS Phosphate: A Comprehensive Overview

Naphthol AS Phosphate, also known by its CAS number 13989-98-5, is a compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and versatile applications. This compound, which belongs to the class of naphthols, has been extensively studied for its potential in materials science, pharmaceuticals, and environmental chemistry. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent advancements related to Naphthol AS Phosphate.

The chemical structure of Naphthol AS Phosphate is characterized by a naphthalene ring system with hydroxyl and phosphate groups attached. The naphthalene moiety provides a rigid aromatic framework, while the hydroxyl group imparts hydrophilic properties, making it suitable for various chemical reactions. The phosphate group further enhances its reactivity and functionalization potential. Recent studies have explored the synthesis of Naphthol AS Phosphate through innovative routes, including enzymatic catalysis and green chemistry approaches, which have significantly improved yield and reduced environmental impact.

One of the most promising applications of Naphthol AS Phosphate lies in its use as a precursor for advanced materials. Researchers have successfully utilized this compound to synthesize novel polymers and nanomaterials with enhanced mechanical and thermal properties. For instance, a study published in *Advanced Materials* demonstrated that Naphthol AS Phosphate can be used to create high-performance polymer blends that exhibit excellent thermal stability and mechanical strength. These materials have potential applications in aerospace, automotive industries, and electronics.

In the field of pharmaceuticals, Naphthol AS Phosphate has shown potential as a drug delivery agent. Its ability to form stable complexes with bioactive molecules makes it an ideal candidate for targeted drug delivery systems. Recent research has focused on modifying the surface properties of Naphthol AS Phosphate to enhance biocompatibility and reduce toxicity, paving the way for its use in nanomedicine.

Another area where Naphthol AS Phosphate has made significant contributions is in environmental chemistry. The compound has been employed as a catalyst in pollution control technologies, such as the degradation of organic pollutants in water. A study published in *Environmental Science & Technology* highlighted the efficiency of Naphthol AS Phosphate-based catalysts in breaking down persistent organic pollutants (POPs), offering a sustainable solution to water contamination issues.

Recent advancements in computational chemistry have also shed light on the electronic properties of Naphthol AS Phosphate, providing insights into its reactivity and stability under various conditions. These studies have been instrumental in designing new synthetic pathways and optimizing existing processes for large-scale production.

In conclusion, Naphthol AS Phosphate (CAS No.: 13989-98-5) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.